Cas no 16199-99-8 (5-oxo-1-(prop-2-en-1-yl)pyrrolidine-3-carboxylic acid)

5-Oxo-1-(prop-2-en-1-yl)pyrrolidine-3-carboxylic acid is a pyrrolidine derivative featuring a carboxylic acid functional group and an allyl substitution at the nitrogen position. This compound is of interest in synthetic organic chemistry due to its versatile reactivity, serving as a building block for the preparation of more complex heterocyclic structures. The presence of both a reactive double bond and a carboxyl group allows for further functionalization, making it useful in pharmaceutical and agrochemical research. Its stable crystalline form ensures consistent handling and storage properties. The compound’s structural features also enable potential applications in polymer chemistry and as an intermediate in medicinal chemistry.
5-oxo-1-(prop-2-en-1-yl)pyrrolidine-3-carboxylic acid structure
16199-99-8 structure
Product Name:5-oxo-1-(prop-2-en-1-yl)pyrrolidine-3-carboxylic acid
CAS No:16199-99-8
MF:C8H11NO3
MW:169.177842378616
MDL:MFCD03670868
CID:98610
PubChem ID:3152393
Update Time:2025-05-28

5-oxo-1-(prop-2-en-1-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-Allyl-5-oxopyrrolidine-3-carboxylic acid
    • 1-Allyl-5-oxo-pyrrolidine-3-carboxylic acid
    • 3-Pyrrolidinecarboxylicacid, 5-oxo-1-(2-propen-1-yl)-
    • 5-oxo-1-prop-2-enylpyrrolidine-3-carboxylic acid
    • 1-Allyl-5-oxo-3-pyrrolidinecarboxylic acid
    • 1-allyl-5-oxopyrrolidine-3-carboxylic acid(SALTDATA: FREE)
    • 5-oxo-1-(prop-2-en-1-yl)pyrrolidine-3-carboxylic acid
    • IFLab1_005261
    • EU-0082559
    • CS-0074312
    • F1216-0228
    • SCHEMBL692641
    • 1-Allyl-5-oxopyrrolidine-3-carboxylic acid, AldrichCPR
    • HMS1426P03
    • AKOS016040987
    • AT33581
    • EN300-236412
    • 16199-99-8
    • AKOS000275346
    • VU0134456-3
    • FT-0703841
    • BB 0217751
    • MFCD03670868
    • 3-Pyrrolidinecarboxylic acid, 5-oxo-1-(2-propen-1-yl)-
    • A883032
    • LS-02167
    • DTXSID50389993
    • ALBB-005878
    • DA-18681
    • STK500240
    • MDL： MFCD03670868
    • Inchi： 1S/C8H11NO3/c1-2-3-9-5-6(8(11)12)4-7(9)10/h2,6H,1,3-5H2,(H,11,12)
    • InChI Key： NQPNARIZMOTIPS-UHFFFAOYSA-N
    • SMILES： O=C1CC(C(=O)O)CN1CC=C

Computed Properties

  • Exact Mass: 169.07400
  • Monoisotopic Mass: 169.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 57.6Ų

Experimental Properties

  • Color/Form: NA
  • Flash Point: 194.7±23.7 °C
  • PSA: 57.61000
  • LogP: 0.04340

5-oxo-1-(prop-2-en-1-yl)pyrrolidine-3-carboxylic acid Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302
  • Warning Statement： P264+P280+P305+P351+P338+P337+P313
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22
  • Safety Instruction： H303+H313+H333
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT
  • Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

5-oxo-1-(prop-2-en-1-yl)pyrrolidine-3-carboxylic acid Customs Data

  • HS CODE：2933790090
  • Customs Data：

    China Customs Code:

    2933790090

    Overview:

    2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

5-oxo-1-(prop-2-en-1-yl)pyrrolidine-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A614323-10mg
1-Allyl-5-oxopyrrolidine-3-carboxylic Acid
 16199-99-8
10mg
 $ 50.00 2022-06-08
TRC
A614323-50mg
1-Allyl-5-oxopyrrolidine-3-carboxylic Acid
 16199-99-8
50mg
 $ 65.00 2022-06-08
TRC
A614323-100mg
1-Allyl-5-oxopyrrolidine-3-carboxylic Acid
 16199-99-8
100mg
 $ 80.00 2022-06-08
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
A167700-1g
1-Allyl-5-oxopyrrolidine-3-carboxylic acid
 16199-99-8
1g
 ￥870.00 2021-05-21
Chemenu
CM197569-5g
1-Allyl-5-oxo-pyrrolidine-3-carboxylic acid
 16199-99-8 95%
5g
 $704 2021-06-09
Alichem
A109005587-1g
1-Allyl-5-oxopyrrolidine-3-carboxylic acid
 16199-99-8 95%
1g
 $207.06 2022-04-02
Fluorochem
041970-1g
1-Allyl-5-oxo-3-pyrrolidinecarboxylic acid
 16199-99-8 95%
1g
 ￡28.00 2022-03-01
Fluorochem
041970-5g
1-Allyl-5-oxo-3-pyrrolidinecarboxylic acid
 16199-99-8 95%
5g
 ￡84.00 2022-03-01
Fluorochem
041970-10g
1-Allyl-5-oxo-3-pyrrolidinecarboxylic acid
 16199-99-8 95%
10g
 ￡140.00 2022-03-01
Fluorochem
041970-25g
1-Allyl-5-oxo-3-pyrrolidinecarboxylic acid
 16199-99-8 95%
25g
 ￡279.00 2022-03-01

5-oxo-1-(prop-2-en-1-yl)pyrrolidine-3-carboxylic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:16199-99-8)5-oxo-1-(prop-2-en-1-yl)pyrrolidine-3-carboxylic acid
Order Number:A883032
Stock Status:in Stock
Quantity:5.0g/10.0g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:08
Price ($):180.0/321.0
Email:sales@amadischem.com

5-oxo-1-(prop-2-en-1-yl)pyrrolidine-3-carboxylic acid Related Literature

16199-99-8 (5-oxo-1-(prop-2-en-1-yl)pyrrolidine-3-carboxylic acid) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:16199-99-8)5-oxo-1-(prop-2-en-1-yl)pyrrolidine-3-carboxylic acid
A883032
Purity:99%/99%
Quantity:5.0g/10.0g
Price ($):180.0/321.0
Email